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Compound Name: Hemopressin (human, mouse)

Cat. No.: B561584 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the administration of hemopressin

and its analogs in mouse studies. This document outlines detailed experimental protocols,

summarizes quantitative data, and visualizes key pathways and workflows to facilitate

reproducible and effective research.

Introduction
Hemopressin, a nonapeptide derived from the α-chain of hemoglobin, is a known inverse

agonist of the cannabinoid 1 (CB1) receptor.[1][2][3] Its derivatives, such as VD-

hemopressin(α), have been identified as CB1 receptor agonists.[4][5] These peptides are

valuable tools for investigating the endocannabinoid system's role in various physiological

processes, including appetite regulation, pain perception, and sleep-wake cycles.[2][6][7]
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Compound Application
Administrat
ion Route

Dosage Vehicle
Key
Findings

Hemopressin
Appetite

Regulation

Intraperitonea

l (i.p.)
500 nmol/kg

0.9% w/v

NaCl, 10%

DMSO, 20%

2-

hydroxypropy

l-β-

cyclodextrin

Significant

decrease in

nocturnal

food intake at

2 hours post-

injection.[1][3]

Hemopressin
Appetite

Regulation

Intracerebrov

entricular

(i.c.v.)

1, 5, or 10

nmol/animal

0.9% w/v

NaCl

Dose-

dependent

decrease in

night-time

food intake,

with 10 nmol

showing

significant

effects at 1,

2, and 4

hours.[1]

Hemopressin
Pain

(Visceral)

Intraperitonea

l (i.p.)

50 or 500

µg/kg
Not specified

Marked

antinociceptiv

e effect in the

acetic acid-

induced

writhing test.

[8]

(m)VD-HPα
Sleep

Regulation

Intracerebrov

entricular

(i.c.v.)

6.7, 13.4, and

20.1

nmol/animal

5%

cremophor,

5% DMSO,

90% saline

20.1 nmol

increased

NREM sleep

in the first 2

hours.[4]
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Table 2: Quantitative Effects of Hemopressin and
Analogs in Mouse Studies

Compound Study
Parameter
Measured

Dosage and
Route

Result

Hemopressin Appetite
Cumulative Food

Intake
10 nmol (i.c.v.)

Significant

decrease at 1, 2,

and 4 hours

post-injection.[1]

Hemopressin Appetite
Cumulative Food

Intake
500 nmol/kg (i.p.)

Significant

decrease at 2

hours post-

injection.[3]

(m)VD-HPα Sleep NREM Sleep 13.4 nmol (i.c.v.)

21.6% increase

in the first 2

hours.[9]

(m)VD-HPα Sleep NREM Sleep 20.1 nmol (i.c.v.)

45.3% increase

in the first 2

hours.[9]

(m)VD-HPα Sleep Wakefulness 20.1 nmol (i.c.v.)

26.4% decrease

in the first 2

hours.[9]

Hemopressin Pain (Visceral)
Abdominal

Contortions
500 µg/kg (i.p.)

Significant

reduction in

acetic acid-

induced writhing.

[8]

Experimental Protocols
Preparation of Hemopressin Solutions
For Intraperitoneal (i.p.) Injection (Appetite Studies):
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Prepare a vehicle solution of 0.9% w/v NaCl, 10% DMSO, and 20% 2-hydroxypropyl-β-

cyclodextrin.[1]

Dissolve hemopressin in the vehicle to achieve the desired final concentration for a 500

nmol/kg dosage.

Ensure the solution is thoroughly mixed before administration.

For Intracerebroventricular (i.c.v.) Injection (Appetite Studies):

Prepare a vehicle of sterile 0.9% w/v NaCl.[1]

Dissolve hemopressin in the saline to achieve the desired concentration for a 1-10 nmol

dose in a 2 µl injection volume.[1]

Filter-sterilize the final solution.

For Intracerebroventricular (i.c.v.) Injection ((m)VD-HPα for Sleep Studies):

Prepare a vehicle solution of 5% cremophor, 5% DMSO, and 90% saline.[4]

Freshly dissolve (m)VD-HPα in the vehicle to the desired concentration for a 5 µL injection

volume.[4]

Administration Protocols
Intraperitoneal (i.p.) Injection:

Restrain the mouse by grasping the loose skin over the shoulders and behind the ears.

Turn the animal to expose the abdomen and tilt its head downwards.

Identify the injection site in the lower right quadrant of the abdomen.

Insert a 25-30 gauge needle at a 30-45° angle.

Gently aspirate to ensure no fluid is drawn back, then inject the solution.

Administer a total volume of approximately 2 ml/kg body weight.[1]
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Intracerebroventricular (i.c.v.) Cannulation and Injection: This procedure requires stereotaxic

surgery and should be performed under anesthesia.

Surgical Preparation:

Anesthetize the mouse using isoflurane (5% for induction, 1-3% for maintenance).[2]

Secure the mouse in a stereotaxic frame.[2]

Shave the head and sterilize the area with an appropriate antiseptic.[2]

Make a midline incision to expose the skull.

Cannula Implantation:

Identify the bregma.

For lateral ventricle cannulation, the coordinates are typically 0.2 mm posterior and 1.0

mm lateral to the bregma.[1]

Drill a small hole through the skull at the determined coordinates.

Lower a guide cannula to a depth of 1 mm from the skull surface.[1]

Secure the cannula to the skull using dental cement.

Insert a dummy cannula to keep the guide cannula patent.

Allow the animal to recover for 5-7 days before any experiments.[1]

Injection Procedure:

Gently restrain the recovered mouse.

Remove the dummy cannula.

Insert the injector cannula, which extends slightly beyond the guide cannula, into the

guide.
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Infuse the solution at a controlled rate (e.g., 1 µL/min for sleep studies) to a total volume of

2-5 µl.[4][10]

Leave the injector in place for a minute post-injection to minimize backflow.[1]

Replace the dummy cannula.
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Caption: Hemopressin and VD-HPα signaling pathways.
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Caption: General experimental workflow for hemopressin studies in mice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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